N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-phenoxybenzamide
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Description
Scientific Research Applications
Molecular Structure and Intermolecular Interactions
Research into similar compounds, such as the study by Karabulut et al. (2014), focuses on molecular structures and intermolecular interactions. The study involved the synthesis and characterization of a related compound, followed by analysis through X-ray diffraction and DFT calculations to understand the influence of these interactions on molecular geometry. Such research highlights the importance of understanding the structural aspects of chemical compounds for their potential applications in drug design and material science (Karabulut et al., 2014).
Metabolic Pathways and Kinetic Studies
Another aspect of scientific research related to this compound involves the study of its metabolic pathways and kinetic isotope effects, as seen in the work by Constantino et al. (1992). This research sheds light on how similar benzamide derivatives undergo metabolic transformations, which is crucial for understanding their pharmacokinetics and potential drug interactions (Constantino et al., 1992).
Synthetic Opioid Analysis
Further relevant research includes the analysis of synthetic opioids, where compounds with a similar structural framework to N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-phenoxybenzamide are evaluated for their pharmacological effects. Studies by Elliott et al. (2016) and Sharma et al. (2018) explore the properties of synthetic opioids, underscoring the importance of structural analysis in the development of new therapeutic agents and the challenges posed by new psychoactive substances (Elliott et al., 2016); (Sharma et al., 2018).
Chemical Synthesis and Reactions
The research by Withey and Bajic (2015) on the synthesis of N,N-diethyl-3-methylbenzamide using COMU as a coupling reagent exemplifies the exploration of novel synthetic routes. Such studies contribute to the broader understanding of chemical synthesis techniques, potentially applicable to compounds like this compound (Withey & Bajic, 2015).
properties
IUPAC Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-phenoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O2S/c1-13-14(2)25-20(18(13)12-21)22-19(23)15-8-10-17(11-9-15)24-16-6-4-3-5-7-16/h3-11H,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BARDAVYHIUVGOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C#N)NC(=O)C2=CC=C(C=C2)OC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.